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Compound of Interest

Compound Name: Fagaramide

Cat. No.: B8271708 Get Quote

In-Depth Technical Guide to Fagaramide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Fagaramide, a naturally occurring alkamide, has garnered significant interest within the

scientific community for its diverse biological activities. This technical guide provides a

comprehensive overview of Fagaramide, including its physicochemical properties, synthesis,

and established experimental protocols for evaluating its biological effects. The document

details its mechanism of action, particularly in cytotoxicity and antimicrobial activities, and

summarizes key quantitative data. Furthermore, it presents visual representations of relevant

signaling pathways and experimental workflows to facilitate a deeper understanding of its

molecular interactions.

Physicochemical Properties
Fagaramide is chemically known as (2E)-3-(1,3-benzodioxol-5-yl)-N-(2-methylpropyl)prop-2-

enamide. Its fundamental properties are summarized in the table below.

Property Value Reference

CAS Number 495-86-3 [1]

Molecular Weight 247.29 g/mol [2]

Molecular Formula C14H17NO3 [2]
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Synthesis
While a detailed, step-by-step protocol for the total synthesis of Fagaramide is not readily

available in the reviewed literature, the synthesis of its analogs suggests a common chemical

pathway. A plausible synthetic route involves the condensation of 3-(1,3-benzodioxol-5-

yl)acrylic acid with isobutylamine to form the corresponding amide.

A general representation of a synthetic approach for Fagaramide analogs involves a peptide

coupling reaction, as illustrated below.

Piperonal

Knoevenagel
Condensation

Maleic Acid

3-(1,3-benzodioxol-5-yl)acrylic acid

Peptide
Coupling

Isobutylamine

Fagaramide

Click to download full resolution via product page

Caption: General workflow for the synthesis of Fagaramide analogs.

Biological Activities and Mechanisms of Action
Fagaramide exhibits a range of biological activities, with its cytotoxic and antimicrobial

properties being the most extensively studied.

Cytotoxic Activity and Apoptosis
Fagaramide and its derivatives have demonstrated moderate cytotoxic effects against various

cancer cell lines, including leukemia cells.[3][4] The underlying mechanism is believed to

involve the induction of apoptosis. While the precise signaling cascade for Fagaramide is still

under investigation, studies on related compounds suggest the involvement of key apoptosis-

regulating proteins. A proposed mechanism involves the modulation of the Bcl-2 family of

proteins, leading to an increased Bax/Bcl-2 ratio, which in turn triggers the caspase cascade.
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Western blot analysis is a crucial technique to elucidate the apoptotic pathway induced by

Fagaramide. Key proteins to investigate include:

Bcl-2 family proteins: Bcl-2 (anti-apoptotic) and Bax (pro-apoptotic).

Caspases: Initiator caspases (e.g., Caspase-8, Caspase-9) and executioner caspases (e.g.,

Caspase-3).

PARP: Poly (ADP-ribose) polymerase, a substrate of activated caspases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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